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Compound of Interest

Compound Name:
(S)-(+)-Methyl indoline-2-

carboxylate

Cat. No.: B115982 Get Quote

Essential Safety and Handling Guide for (S)-(+)-
Methyl indoline-2-carboxylate
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of specialized chemicals like (S)-(+)-Methyl indoline-2-carboxylate is paramount.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
(S)-(+)-Methyl indoline-2-carboxylate is classified as acutely toxic if swallowed and is harmful

to aquatic life. Therefore, strict adherence to PPE protocols is mandatory to minimize exposure

risk.

Recommended Personal Protective Equipment
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Protection Type Specific Recommendation Purpose

Respiratory
NIOSH/MSHA-approved N95

dust mask

To prevent inhalation of the

crystalline powder.

Eye and Face
Safety goggles and a face

shield

To protect against splashes

and airborne particles.

Hand
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.

Body Laboratory coat
To protect skin and clothing

from contamination.

Operational Handling: A Step-by-Step Protocol
1. Preparation and Engineering Controls:

Ventilation: Always handle (S)-(+)-Methyl indoline-2-carboxylate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure[1].

Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

in the immediate work area.

Review Documentation: Before beginning any work, review the Safety Data Sheet (SDS)

and be familiar with emergency procedures.

2. Handling the Chemical:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and

eyes[1].

Prevent Dust Formation: As this compound is a crystalline solid, handle it carefully to avoid

generating dust[1].

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical[1][2].

3. Storage:
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Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place[1].

Incompatibilities: Store away from strong oxidizing agents.

Emergency Procedures: Spills and Exposure
In Case of a Spill:

For a minor spill, laboratory personnel with appropriate training and PPE can follow these

steps:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate (If Necessary): For larger spills or if there is a risk of significant airborne dust,

evacuate the area.

Control the Spill:

Wear the recommended PPE, including respiratory protection, safety goggles, a lab coat,

and chemical-resistant gloves.

Cover the spill with an absorbent material like vermiculite or sand to prevent the powder

from becoming airborne.

Clean-Up:

Carefully sweep the absorbed material into a designated chemical waste container.

Clean the spill area with soap and water.

Disposal: Label the waste container and dispose of it as hazardous chemical waste

according to institutional guidelines.

In Case of Personal Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical
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attention[1].

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water. If irritation persists, seek medical attention[1].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention[1].

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention[1].

Disposal Plan
All waste containing (S)-(+)-Methyl indoline-2-carboxylate must be treated as hazardous

waste.

Solid Waste:

Collect contaminated materials (e.g., absorbent from spills, used PPE) in a clearly labeled,

sealed, and puncture-resistant container.

The label should include "Hazardous Waste" and the full chemical name.

Unused Chemical:

Dispose of the original container with the unused chemical as hazardous waste. Do not

attempt to wash the container for reuse.

Segregation:

As a non-halogenated organic compound, it should be segregated from halogenated

waste streams to facilitate proper disposal[3][4][5].

Waste Pickup:

Arrange for the disposal of all hazardous waste through your institution's certified

hazardous waste management program.
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Caption: Workflow for the safe handling of (S)-(+)-Methyl indoline-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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